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Compound of Interest

Compound Name: DTS(PTTh2)2

Cat. No.: B12052464

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the characterization of devices

based on the small molecule donor DTS(PTTh2)2, with a focus on current density-voltage (J-V)

analysis. The provided protocols are designed to guide researchers in the fabrication and

testing of organic photovoltaic (OPV) devices utilizing this material.

Introduction to DTS(PTTh2)2
DTS(PTTh2)2, [5,5'-bis{(4-(7-hexylthiophen-2-yl)thiophen-2-yl)-[1][2][3]thiadiazolo[3,4-

c]pyridine}-3,3'-di-2-ethylhexylsilylene-2,2'-bithiophene], is a solution-processable small

molecule that has shown promise as a donor material in bulk heterojunction (BHJ) organic

solar cells. Its molecular structure is designed to facilitate desirable electronic and

morphological properties for efficient charge generation and transport. When blended with

fullerene acceptors such as[4][4]-phenyl-C71-butyric acid methyl ester (PC71BM),

DTS(PTTh2)2 can achieve significant power conversion efficiencies (PCE).[1] The

performance of these devices is highly dependent on the processing conditions, which

influence the morphology of the active layer.
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Device Architecture and Working Principle
A typical device architecture for a DTS(PTTh2)2-based organic solar cell is a conventional bulk

heterojunction structure, as depicted below.
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Device Structure

 

ITO (Anode)

PEDOT:PSS (Hole Transport Layer)

DTS(PTTh2)2:PC71BM (Active Layer)

Ca / LiF (Electron Transport Layer)

Al (Cathode)

Incident Light (AM 1.5G)
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Device Fabrication Workflow

Start

Substrate Cleaning (ITO-coated glass)

PEDOT:PSS Deposition (Spin Coating)

Annealing

Active Layer Deposition (DTS(PTTh2)2:PC71BM)

Cathode Deposition (Thermal Evaporation)

Device Encapsulation

Finished Device
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Factors Influencing Device Performance

Processing Conditions
(Solvent, Additives, Annealing)

Active Layer Morphology
(Phase Separation, Crystallinity)

Charge Dynamics
(Generation, Recombination, Transport)

Device Parameters
(Voc, Jsc, FF)

Power Conversion Efficiency (PCE)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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